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(4-Bromo-2-nitrophenyl)boronic

acid

Cat. No.: B591715 Get Quote

An In-Depth Technical Guide to (4-Bromo-2-nitrophenyl)boronic Acid (CAS: 860034-11-3)

Introduction and Strategic Overview
(4-Bromo-2-nitrophenyl)boronic acid, identified by the CAS Number 860034-11-3, is a highly

functionalized synthetic building block of significant interest in medicinal chemistry and

materials science.[1] Its structure is characterized by a phenyl ring substituted with three key

functional groups: a boronic acid, a bromine atom, and a nitro group. This unique arrangement

provides orthogonal chemical handles, allowing for selective and sequential chemical

transformations.

The presence of the boronic acid moiety makes it a prime substrate for palladium-catalyzed

cross-coupling reactions, most notably the Suzuki-Miyaura reaction, for the formation of

carbon-carbon bonds.[2][3] The bromo-substituent offers a secondary site for similar cross-

coupling reactions, while the strongly electron-withdrawing nitro group modulates the electronic

properties of the aromatic ring, influencing its reactivity and providing a precursor for further

functionalization, such as reduction to an amine. This guide provides a senior-level perspective

on the properties, synthesis, applications, and handling of this versatile reagent.

Physicochemical and Structural Data
The fundamental properties of (4-Bromo-2-nitrophenyl)boronic acid are critical for its

effective use in synthesis. These characteristics dictate solubility, reactivity, and storage
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conditions.

Property Value Source(s)

CAS Number 860034-11-3 [1]

Molecular Formula C₆H₅BBrNO₄

Molar Mass 245.82 g/mol

Appearance Light yellow powder/solid [4]

Melting Point 274-276 °C

Density 1.85 ± 0.1 g/cm³ (Predicted)

Synthesis and Mechanistic Rationale
The synthesis of arylboronic acids is a well-established field. For (4-Bromo-2-
nitrophenyl)boronic acid, the most logical and industrially scalable approach involves the

borylation of a suitable di-halogenated nitroarene precursor.

Proposed Synthetic Pathway: Miyaura Borylation
A common and efficient method is the Miyaura borylation reaction, which utilizes a palladium

catalyst to couple an aryl halide with a diboron reagent like bis(pinacolato)diboron (B₂pin₂).

This is followed by hydrolysis to yield the desired boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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